Cas no 53066-32-3 (Erythrolosamine)

• Product Name: Erythrolosamine
• CAS No: 53066-32-3
• MF: C₂₉H₄₉NO₈
• MW: 539.701269865036
• CID: 1059544
• PubChem ID: 155908791
• Update Time: 2025-05-17

Erythrolosamine Chemical and Physical Properties

Names and Identifiers

• Erythrolosamine
• 5-O-Desosaminyl-erythronolid A
• (4R,5R,8R,9S,10S,11R,12S)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-5-ethyl-9-hydroxy-2,4,8,10,12,14-hexamethyl-6,15,16-trioxatricyclo[10.2.1.11,4]hexadec-2-en-7-one
• (4R,5R,8R,9S,10S,11R,12S,14R)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-5-ethyl-9-hydroxy-2,4,8,10,12,14-hexamethyl-6,15,16-trioxatricyclo[10.2.1.11,4]hexadec-2-en-7-one
• 53066-32-3

• Inchi： 1S/C29H49NO8/c1-11-21-27(7)13-15(2)29(37-27)16(3)14-28(8,38-29)24(18(5)22(31)19(6)25(33)35-21)36-26-23(32)20(30(9)10)12-17(4)34-26/h13,16-24,26,31-32H,11-12,14H2,1-10H3/t16?,17-,18+,19-,20+,21-,22+,23-,24-,26+,27-,28+,29?/m1/s1
• InChI Key： BLYWPEXUKCPYJP-LIQQWZFTSA-N
• SMILES： O1C23C(C)=C[C@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@H](C)[C@H]([C@]1(C)CC2C)O[C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)O)=O)O3

Computed Properties

• Exact Mass: 539.34581752g/mol
• Monoisotopic Mass: 539.34581752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 926
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Erythrolosamine

Erythrolosamine (CAS No. 53066-32-3): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Erythrolosamine, a naturally occurring sugar alcohol with the chemical formula C₅H₁₂O₆, is identified by its unique CAS number 53066-32-3. This compound, belonging to the family of polyols, has garnered significant attention in the field of chemobiology and pharmaceutical research due to its diverse biological activities and structural properties. The name Erythrolosamine itself suggests its structural relationship to erythrose, a four-carbon sugar found in various metabolic pathways.

The chemical structure of Erythrolosamine consists of a five-carbon backbone with hydroxyl groups attached at specific positions. This configuration imparts unique physicochemical properties, making it a versatile intermediate in organic synthesis and a potential candidate for drug development. The compound's solubility in water and stability under various conditions further enhance its utility in biochemical applications.

Recent studies have highlighted the pharmacological potential of Erythrolosamine, particularly in the context of anti-inflammatory and antioxidant therapies. Research indicates that this compound can modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK. The emerging applications of Erythrolosamine are particularly promising in the treatment of chronic inflammatory diseases, where its ability to inhibit pro-inflammatory cytokine production has been demonstrated.

In addition to its anti-inflammatory properties, Erythrolosamine has shown promise as a protective agent against oxidative stress. Studies have revealed that it can scavenge reactive oxygen species (ROS) and reduce oxidative damage to cellular components. This antioxidant activity is attributed to its ability to donate hydrogen atoms, a mechanism similar to that of other polyols like glycerol and xylitol. The biological significance of this property cannot be overstated, as oxidative stress is implicated in numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders.

The synthesis of Erythrolosamine has been extensively studied due to its importance as a chiral building block in pharmaceutical chemistry. Various synthetic routes have been developed, including enzymatic synthesis and chemical catalysis. These methods aim to produce high-purity Erythrolosamine for use in drug formulations. For instance, enzymatic approaches leveraging microbial fermentation have demonstrated high yields and enantioselectivity, making them attractive for industrial-scale production.

The role of Erythrolosamine in metabolic pathways has also been explored. It has been proposed as a potential intermediate in the pentose phosphate pathway (PPP), which is crucial for generating NADPH—a key cofactor in reductive biosynthesis. Additionally, its incorporation into nucleoside analogs has been investigated for antiviral applications. These findings underscore the compound's multifaceted utility in both fundamental research and therapeutic development.

As research continues to uncover new aspects of Erythrolosamine's properties, its applications are expected to expand further. The compound's compatibility with various biochemical systems makes it a valuable tool for studying metabolic regulation and drug interactions. Moreover, its structural versatility allows for modifications that could enhance its pharmacological efficacy or improve its suitability for specific therapeutic contexts.

In conclusion, Erythrolosamine (CAS No. 53066-32-3) represents a fascinating compound with broad implications in chemobiology and pharmaceutical science. Its unique structural features, coupled with emerging evidence on its biological activities, position it as a promising candidate for future research and therapeutic applications. As scientists delve deeper into understanding its mechanisms of action, the potential benefits of incorporating Erythrolosamine into medical treatments are likely to become more apparent.